N-[2-(1-naphthyl)ethyl]-2-[3-oxo-1-(2-thienylmethyl)-2-piperazinyl]acetamide

• IUPAC Name: N-(2-naphthalen-1-ylethyl)-2-[3-oxo-1-(thiophen-2-ylmethyl)piperazin-2-yl]acetamide
• InChI: InChI=1S/C23H25N3O2S/c27-22(24-11-10-18-7-3-6-17-5-1-2-9-20(17)18)15-21-23(28)25-12-13-26(21)16-19-8-4-14-29-19/h1-9,14,21H,10-13,15-16H2,(H,24,27)(H,25,28)
• InChI Key: PNIASGHPYNDAGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)NCCC2=CC=CC3=CC=CC=C32)CC4=CC=CS4
• Molecular Formula: C23H25N3O2S
• Molecular Weight: 407.5 g/mol

Description

N-[2-(1-naphthyl)ethyl]-2-[3-oxo-1-(2-thienylmethyl)-2-piperazinyl]acetamide is a chemical compound that has been studied for its potential applications in scientific research. It is commonly referred to as NETA and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of NETA is not fully understood, but it is thought to act as a dopamine D2 receptor agonist. By binding to this receptor, NETA can modulate the release of dopamine and other neurotransmitters, leading to changes in neuronal activity.
Biochemical and Physiological Effects:
NETA has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine release in the striatum, which is a key region of the brain involved in reward processing and motor control. NETA has also been shown to decrease the activity of the prefrontal cortex, which is involved in higher cognitive functions such as decision-making and working memory.

Advantages and Limitations for Lab Experiments

One advantage of using NETA in lab experiments is its high affinity for the dopamine D2 receptor, which allows for precise modulation of this receptor. However, one limitation is that NETA may have off-target effects on other receptors or enzymes, which could complicate the interpretation of results.

Future Directions

There are several potential future directions for research on NETA. One area of interest is the development of more selective dopamine D2 receptor agonists that can specifically target different subtypes of this receptor. Another direction is the investigation of NETA's effects on other neurotransmitter systems, such as the serotonin and noradrenaline systems. Finally, there is potential for the use of NETA in the development of new treatments for neurological and psychiatric disorders, such as Parkinson's disease and schizophrenia.

Synthesis Methods

The synthesis of NETA involves the reaction of 1-naphthyl ethylamine with 2-thienylacetic acid to form the corresponding amide. This intermediate is then reacted with 3-oxo-1-(2-thienylmethyl)-2-piperazine to form NETA.

Scientific Research Applications

NETA has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the dopamine D2 receptor and has been used to study the role of this receptor in various physiological processes.